Cas no 2138274-81-2 (Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate)
Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate
- 2138274-81-2
- EN300-723607
- Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate
-
- Inchi: 1S/C7H7ClO2S2.Na/c1-11-7-3-2-5(12(9)10)4-6(7)8;/h2-4H,1H3,(H,9,10);/q;+1/p-1
- InChI Key: NTPBXARZYMYQIC-UHFFFAOYSA-M
- SMILES: ClC1C=C(C=CC=1SC)S(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 243.9395438g/mol
- Monoisotopic Mass: 243.9395438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6Ų
Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-723607-1.0g |
sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate |
2138274-81-2 | 1g |
$0.0 | 2023-06-06 |
Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate
Research Briefing on Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate (CAS: 2138274-81-2) in Chemical Biology and Pharmaceutical Applications
Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate (CAS: 2138274-81-2) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique chloro and methylsulfanyl functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor in the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and biological activity, positioning it as a compound of significant interest for further investigation.
One of the key areas of research involving Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with broad-spectrum antibacterial properties, and recent advancements have focused on modifying their core structures to enhance efficacy and reduce resistance. The incorporation of the chloro and methylsulfanyl groups in this sulfinate derivative has been shown to improve binding affinity to target enzymes, such as carbonic anhydrase, which is critical for the development of next-generation antimicrobial agents.
In addition to its applications in drug synthesis, Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate has been investigated for its potential as a reactive intermediate in organic transformations. Recent publications highlight its utility in cross-coupling reactions, where it serves as a sulfinate source for the construction of complex sulfone-containing molecules. These reactions are particularly valuable in medicinal chemistry, where sulfones are often key pharmacophores in drug design. The compound's stability under various reaction conditions has been a focal point of these studies, with researchers optimizing protocols to maximize yield and selectivity.
Another emerging area of interest is the compound's biological activity. Preliminary in vitro studies have demonstrated that Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate exhibits moderate inhibitory effects on certain cancer cell lines, suggesting potential applications in oncology. While the exact mechanism of action remains under investigation, hypotheses include interference with cellular redox balance or modulation of sulfur-containing biomolecules. These findings have spurred further research into its pharmacokinetics and toxicity profiles, which are essential for evaluating its suitability as a therapeutic agent.
Despite its promise, challenges remain in the large-scale production and application of Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate. Recent studies have addressed issues related to its synthesis, including the need for environmentally friendly and cost-effective methods. Advances in catalytic processes and green chemistry approaches are being explored to overcome these hurdles, with some success reported in laboratory-scale experiments. Additionally, the compound's stability under physiological conditions is a critical factor that requires further elucidation to ensure its viability in clinical settings.
In conclusion, Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate (CAS: 2138274-81-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span drug synthesis, organic transformations, and potential therapeutic uses, making it a subject of ongoing investigation. Future research directions will likely focus on optimizing its synthetic routes, elucidating its biological mechanisms, and exploring its full therapeutic potential. As the field advances, this compound may play a pivotal role in the development of new drugs and bioactive molecules.
2138274-81-2 (Sodium 3-chloro-4-(methylsulfanyl)benzene-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)